Cas no 2229679-98-3 (4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one)

• Product Name: 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one
• CAS No: 2229679-98-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5930980
• PubChem ID: 165690486
• Update Time: 2025-07-18

4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one
• 2229679-98-3
• EN300-1761946
• 4-[6-(dimethylamino)pyridin-3-yl]but-3-en-2-one

• Inchi： 1S/C11H14N2O/c1-9(14)4-5-10-6-7-11(12-8-10)13(2)3/h4-8H,1-3H3/b5-4+
• InChI Key： PDLAMRGUNAGDPE-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C/C1=CN=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.2Ų

Additional information on 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one

Professional Introduction to Compound with CAS No. 2229679-98-3 and Product Name: 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one

The compound identified by the CAS number 2229679-98-3 and the product name 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of a pyridine ring substituted with dimethylamino groups at the 4 and 6 positions, coupled with a butenone moiety at the 3-position, endows this compound with distinctive chemical and biological properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating nitrogen-containing rings such as pyridine. Pyridine derivatives are widely recognized for their versatility in biological activities, ranging from antimicrobial to anti-inflammatory effects. The specific substitution pattern in 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one contributes to its unique reactivity and interaction with biological targets. This compound's structure suggests potential binding affinities with enzymes and receptors involved in critical metabolic pathways, making it a valuable scaffold for designing therapeutic agents.

Recent studies have highlighted the importance of 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one in the context of molecular interactions. The dimethylamino groups at the 4 and 6 positions of the pyridine ring enhance the compound's ability to engage with polar residues in protein binding pockets, thereby improving its pharmacokinetic properties. Additionally, the butenone moiety at the 3-position introduces a reactive site that can participate in various chemical transformations, including Michael additions and aldol reactions, which are crucial for further derivatization and optimization.

The compound's potential applications extend to the field of drug development, where it serves as a building block for more complex molecules. Researchers have been exploring its utility in creating inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases including cancer and inflammatory disorders. The structural features of 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one make it an attractive candidate for designing molecules that can modulate these enzymatic activities effectively.

Advances in computational chemistry have further facilitated the investigation of this compound's properties. Molecular modeling studies have been instrumental in predicting how 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one interacts with biological targets at an atomic level. These simulations have provided insights into key binding interactions, helping researchers refine their strategies for drug design. By leveraging computational tools, scientists can optimize the compound's structure to enhance its potency, selectivity, and overall therapeutic efficacy.

The synthesis of 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one has also been a subject of interest due to its complex structural features. Multi-step synthetic routes have been developed to construct the desired framework efficiently while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to introduce the necessary substituents at strategic positions within the molecule. These synthetic methodologies not only contribute to the accessibility of the compound but also provide valuable insights into scalable production processes for other related molecules.

In conclusion, 4-6-(dimethylamino)pyridin-3-ylbut-3-en-2-one (CAS No. 2229679-98-3) represents a significant contribution to the chemical biology field. Its unique structural features offer a rich foundation for exploring novel therapeutic applications, particularly in drug discovery targeting critical biological pathways. The combination of experimental synthesis and computational studies underscores its potential as a lead compound or intermediate in developing next-generation pharmaceuticals. As research continues to unfold, this compound is poised to play an increasingly important role in advancing our understanding of molecular interactions and therapeutic interventions.